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Compound of Interest

Compound Name: T5342126

Cat. No.: B10823449 Get Quote

T5342126 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and vehicle preparation of

T5342126, a selective Toll-like Receptor 4 (TLR4) antagonist.

Frequently Asked Questions (FAQs)
Q1: What is T5342126 and what is its mechanism of action?

A1: T5342126 is a small molecule inhibitor that acts as a selective antagonist of Toll-like

Receptor 4 (TLR4). Its primary mechanism of action is the disruption of the interaction between

TLR4 and its co-receptor, Myeloid Differentiation factor 2 (MD-2). This disruption prevents the

activation of downstream signaling pathways typically initiated by TLR4 ligands such as

lipopolysaccharide (LPS).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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